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Compound of Interest

Compound Name: Calcium tetrafluoroborate

Cat. No.: B080147 Get Quote

For laboratory professionals engaged in pioneering research and development, the safe

handling of chemical reagents is paramount. This guide provides comprehensive, immediate

safety and logistical information for the use of Calcium tetrafluoroborate (Ca(BF₄)₂), ensuring

the protection of personnel and the integrity of your work.

Hazard Identification and Classification
Calcium tetrafluoroborate is classified as a hazardous substance. It is harmful if swallowed,

causes severe skin burns and serious eye damage.[1][2][3]

Hazard Classification Category

Acute Toxicity, Oral Category 4[1][2][3]

Skin Corrosion/Irritation Category 1[1][2]

Serious Eye Damage/Eye Irritation Category 1[2]

Personal Protective Equipment (PPE)
When handling Calcium tetrafluoroborate, the use of appropriate personal protective

equipment is mandatory to prevent exposure.
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Protection Type Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[1] A face shield may be

required in situations with a

higher risk of splashing.

To protect against splashes

and dust, which can cause

serious eye damage.[1][4]

Hand Protection

Chemical-resistant, impervious

gloves (e.g., PVC, Nitrile

rubber).

To prevent skin contact, as the

substance can cause severe

skin burns.[1][5][6]

Respiratory Protection

In a well-ventilated area,

respiratory protection may not

be required. If dust is

generated or exposure limits

are exceeded, use a NIOSH-

approved full-face respirator

with a particulate filter.[1][7]

To prevent inhalation of

harmful dust particles that can

cause respiratory irritation.[4]

[5]

Protective Clothing

Wear a laboratory coat,

fire/flame resistant and

impervious clothing, and

appropriate footwear.[1][4]

To minimize skin exposure and

contamination of personal

clothing.[1]

Operational and Disposal Plans
A systematic approach to handling, storage, and disposal is crucial for maintaining a safe

laboratory environment.

Handling and Storage
Handling:

Handle in a well-ventilated place or under a chemical fume hood.[2][3][7]

Avoid the formation of dust and aerosols.[2][5][6]
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Do not eat, drink, or smoke when using this product.[1][7][8]

Wash hands and any exposed skin thoroughly after handling.[1][7][8]

Use non-sparking tools to prevent ignition.[3][5]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][3][7]

Store locked up.[1][2][7]

Keep away from incompatible materials such as acids.[7]

Spill Management
In the event of a spill, immediate and appropriate action is necessary.

Evacuate: Clear the area of all personnel and move upwind of the spill.[5][6]

Alert: Notify emergency responders and inform them of the location and nature of the

hazard.

Protect: Wear full personal protective equipment, including respiratory protection.[5][6][8]

Contain: Prevent the spillage from entering drains or water courses.[1][5][6][8]

Clean-up:

For minor spills, use dry clean-up procedures to avoid generating dust.[9]

Sweep or shovel the spilled material into a suitable, labeled container for disposal.[2][9]

Do not use water to clean up, as a violent reaction may occur.[8] Use only dry, non-polar

solvents for cleaning.[8]

Decontaminate: Wash the area thoroughly after the spill has been cleaned up.

Disposal
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Dispose of contents and containers in accordance with local, regional, and national

hazardous waste regulations.[1][7]

Chemical waste generators must determine whether a discarded chemical is classified as

hazardous waste to ensure complete and accurate classification.[7]

Do not dispose of into drains.[1][5][6][7]

First-Aid Measures
Immediate first aid is critical in the event of exposure.

Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[1][6][7] Do not use mouth-to-mouth

resuscitation.[1][6][7]

Skin Contact

Immediately remove all contaminated clothing.

[1][6][7] Rinse skin with water/shower for at least

15 minutes.[1][6][7] For severe irritation or

burns, after washing, massage calcium

gluconate gel into the affected areas.[8] Seek

immediate medical attention.[1][6][7]

Eye Contact

Rinse cautiously with water for several minutes.

[1][7] Remove contact lenses, if present and

easy to do. Continue rinsing for at least 15

minutes.[1][6][7] Seek immediate medical

attention.[1][6][7]

Ingestion

Rinse mouth with water.[1][6][7] Do NOT induce

vomiting.[1][6][7] If the person is conscious, give

plenty of water to drink.[7] Never give anything

by mouth to an unconscious person.[1][6][7]

Seek immediate medical attention.[1][6][7]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.echemi.com/sds/calcium-tetrafluoroborate1-pd180727113624.html
https://www.fishersci.com/store/msds?partNumber=AA3013122&productDescription=CLCM+TETFLROBORATE+HYD+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AA3013122&productDescription=CLCM+TETFLROBORATE+HYD+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/calcium-tetrafluoroborate1-pd180727113624.html
https://www.echemi.com/sds/calcium-tetrafluoroborate-pd180521114670.html
https://www.chemicalbook.com/msds/calcium-tetrafluoroborate.pdf
https://www.fishersci.com/store/msds?partNumber=AA3013122&productDescription=CLCM+TETFLROBORATE+HYD+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/calcium-tetrafluoroborate1-pd180727113624.html
https://www.chemicalbook.com/msds/calcium-tetrafluoroborate.pdf
https://www.fishersci.com/store/msds?partNumber=AA3013122&productDescription=CLCM+TETFLROBORATE+HYD+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/calcium-tetrafluoroborate1-pd180727113624.html
https://www.chemicalbook.com/msds/calcium-tetrafluoroborate.pdf
https://www.fishersci.com/store/msds?partNumber=AA3013122&productDescription=CLCM+TETFLROBORATE+HYD+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/calcium-tetrafluoroborate1-pd180727113624.html
https://www.chemicalbook.com/msds/calcium-tetrafluoroborate.pdf
https://www.fishersci.com/store/msds?partNumber=AA3013122&productDescription=CLCM+TETFLROBORATE+HYD+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/calcium-tetrafluoroborate1-pd180727113624.html
https://www.chemicalbook.com/msds/calcium-tetrafluoroborate.pdf
https://www.fishersci.com/store/msds?partNumber=AA3013122&productDescription=CLCM+TETFLROBORATE+HYD+100G&vendorId=VN00024248&countryCode=US&language=en
https://datasheets.scbt.com/sc-215953.pdf
https://www.echemi.com/sds/calcium-tetrafluoroborate1-pd180727113624.html
https://www.chemicalbook.com/msds/calcium-tetrafluoroborate.pdf
https://www.fishersci.com/store/msds?partNumber=AA3013122&productDescription=CLCM+TETFLROBORATE+HYD+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/calcium-tetrafluoroborate1-pd180727113624.html
https://www.fishersci.com/store/msds?partNumber=AA3013122&productDescription=CLCM+TETFLROBORATE+HYD+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/calcium-tetrafluoroborate1-pd180727113624.html
https://www.chemicalbook.com/msds/calcium-tetrafluoroborate.pdf
https://www.fishersci.com/store/msds?partNumber=AA3013122&productDescription=CLCM+TETFLROBORATE+HYD+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/calcium-tetrafluoroborate1-pd180727113624.html
https://www.chemicalbook.com/msds/calcium-tetrafluoroborate.pdf
https://www.fishersci.com/store/msds?partNumber=AA3013122&productDescription=CLCM+TETFLROBORATE+HYD+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/calcium-tetrafluoroborate1-pd180727113624.html
https://www.chemicalbook.com/msds/calcium-tetrafluoroborate.pdf
https://www.fishersci.com/store/msds?partNumber=AA3013122&productDescription=CLCM+TETFLROBORATE+HYD+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/calcium-tetrafluoroborate1-pd180727113624.html
https://www.chemicalbook.com/msds/calcium-tetrafluoroborate.pdf
https://www.fishersci.com/store/msds?partNumber=AA3013122&productDescription=CLCM+TETFLROBORATE+HYD+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AA3013122&productDescription=CLCM+TETFLROBORATE+HYD+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/calcium-tetrafluoroborate1-pd180727113624.html
https://www.chemicalbook.com/msds/calcium-tetrafluoroborate.pdf
https://www.fishersci.com/store/msds?partNumber=AA3013122&productDescription=CLCM+TETFLROBORATE+HYD+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/calcium-tetrafluoroborate1-pd180727113624.html
https://www.chemicalbook.com/msds/calcium-tetrafluoroborate.pdf
https://www.fishersci.com/store/msds?partNumber=AA3013122&productDescription=CLCM+TETFLROBORATE+HYD+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080147?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow Visualization
The following diagram illustrates the procedural workflow for responding to a Calcium
tetrafluoroborate spill.
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Caption: Workflow for Calcium Tetrafluoroborate Spill Response.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b080147?utm_src=pdf-body-img
https://www.benchchem.com/product/b080147?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080147?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b080147?utm_src=pdf-custom-synthesis
https://www.echemi.com/sds/calcium-tetrafluoroborate1-pd180727113624.html
https://static.cymitquimica.com/products/IN/pdf/sds-DA001REE.pdf
https://www.echemi.com/produce/pr2309271585-calcium-tetrafluoroborate1-cas13814-93-2.html
https://www.tcichemicals.com/BE/en/sds/O0494_EU_6N.pdf
https://www.echemi.com/sds/calcium-tetrafluoroborate-pd180521114670.html
https://www.chemicalbook.com/msds/calcium-tetrafluoroborate.pdf
https://www.fishersci.com/store/msds?partNumber=AA3013122&productDescription=CLCM+TETFLROBORATE+HYD+100G&vendorId=VN00024248&countryCode=US&language=en
https://datasheets.scbt.com/sc-215953.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_Tetraethylammonium_Tetrafluoroborate_A_Procedural_Guide.pdf
https://www.benchchem.com/product/b080147#personal-protective-equipment-for-handling-calcium-tetrafluoroborate
https://www.benchchem.com/product/b080147#personal-protective-equipment-for-handling-calcium-tetrafluoroborate
https://www.benchchem.com/product/b080147#personal-protective-equipment-for-handling-calcium-tetrafluoroborate
https://www.benchchem.com/product/b080147#personal-protective-equipment-for-handling-calcium-tetrafluoroborate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b080147?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080147?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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